molecular formula C17H16BrNO B8514262 6-Bromo-2-phenethyl-3,4-dihydroisoquinolin-1-one

6-Bromo-2-phenethyl-3,4-dihydroisoquinolin-1-one

Cat. No.: B8514262
M. Wt: 330.2 g/mol
InChI Key: RXRZILREJXMEIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Bromo-2-phenethyl-3,4-dihydroisoquinolin-1-one is a useful research compound. Its molecular formula is C17H16BrNO and its molecular weight is 330.2 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H16BrNO

Molecular Weight

330.2 g/mol

IUPAC Name

6-bromo-2-(2-phenylethyl)-3,4-dihydroisoquinolin-1-one

InChI

InChI=1S/C17H16BrNO/c18-15-6-7-16-14(12-15)9-11-19(17(16)20)10-8-13-4-2-1-3-5-13/h1-7,12H,8-11H2

InChI Key

RXRZILREJXMEIK-UHFFFAOYSA-N

Canonical SMILES

C1CN(C(=O)C2=C1C=C(C=C2)Br)CCC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-Bromo-1-hydroxy-3,4-dihydroisoquinoline (300 mg, 1.33 mmol, 1.0 equiv), tetrabutylammonium bromide (50 mg, 0.13 mmol, 0.10 equiv), and phenethyl bromide (220 uL, 1.6 mmol, 1.2 equiv) were combined in toluene (14 mL) and treated with 50% aq. NaOH (3 mL), and the resulting mixture stirred rapidly while heating to 70° C. After heating for 14 hours, the mixture was diluted with MTBE and washed with water, saturated NaHCO3, and brine. The organic phase was dried over Na2SO4. Addition of silica gel, concentration, and purification of the residue using flash silica gel chromatography (gradient of 3→18% ethyl acetate/hexanes) provided 6-bromo-2-phenethyl-3,4-dihydroisoquinolin-1-one (201 mg, 0.61 mmol, 46%) as a white solid. This isoquinolinone (201 mg, 0.61 mmol) was converted, via Methods 1 and 2, to compound 12 (90 mg, 50%) which was isolated as a white solid. Activity: A
Quantity
300 mg
Type
reactant
Reaction Step One
Quantity
220 μL
Type
reactant
Reaction Step Two
Name
Quantity
3 mL
Type
reactant
Reaction Step Three
Quantity
50 mg
Type
catalyst
Reaction Step Four
Quantity
14 mL
Type
solvent
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six

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